An In-depth Technical Guide to the Synthesis of Calcium Thiosulfate via Calcium Polysulfide Oxidation
An In-depth Technical Guide to the Synthesis of Calcium Thiosulfate via Calcium Polysulfide Oxidation
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of calcium thiosulfate (CaS₂O₃) through the oxidation of calcium polysulfide (CaSₓ). The document details the underlying chemistry, experimental protocols, and quantitative analysis of this process, which is favored for its use of inexpensive and readily available raw materials.
Introduction
Calcium thiosulfate is a compound with applications in various fields, including agriculture as a fertilizer, in the leaching of precious metals, and as a dechlorination agent in water treatment. The synthesis method involving the oxidation of calcium polysulfide, commonly known as lime-sulfur, is an industrially significant route. This process is typically carried out in two main stages: the formation of a calcium polysulfide solution and its subsequent oxidation to yield calcium thiosulfate. Careful control of reaction parameters is crucial to maximize the yield of the desired product and minimize the formation of byproducts such as calcium sulfite (CaSO₃) and calcium sulfate (CaSO₄).
Chemical Reaction Pathway
The synthesis of calcium thiosulfate from calcium polysulfide is a two-step process. The first step involves the reaction of calcium hydroxide (slaked lime) with elemental sulfur to form a mixture of calcium polysulfides. This mixture is then oxidized in the second step to produce calcium thiosulfate.
Step 1: Formation of Calcium Polysulfide (Lime-Sulfur)
Calcium hydroxide reacts with sulfur at elevated temperatures to form a solution containing various calcium polysulfides (CaSₓ, where x is typically between 4 and 5).
3Ca(OH)₂ + (2x+2)S → 2CaSₓ + CaS₂O₃ + 3H₂O
Step 2: Oxidation of Calcium Polysulfide
The calcium polysulfide solution is then oxidized, typically with oxygen, to form calcium thiosulfate.
2CaSₓ + 3O₂ → 2CaS₂O₃ + (2x-4)S
The overall simplified reaction for the oxidation of calcium pentasulfide (a major component of lime-sulfur) is:
2CaS₅ + 3O₂ → 2CaS₂O₃ + 6S
The precipitated sulfur can further react with available calcium hydroxide to form more polysulfide, which is then oxidized.[1]
Figure 1: Chemical reaction pathway for the synthesis of calcium thiosulfate.
Experimental Protocols
The following protocols are synthesized from various patented methods for the production of calcium thiosulfate.
Batch Process for Calcium Thiosulfate Synthesis
This protocol outlines a typical batch process for the synthesis of calcium thiosulfate solution.
Materials:
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Calcium oxide (CaO) or Calcium hydroxide (Ca(OH)₂)
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Elemental sulfur (S)
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Deionized water
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Oxygen gas (or air)
Equipment:
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Reaction vessel equipped with a stirrer, heating mantle, thermometer, and gas inlet.
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Filtration apparatus
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pH meter
Procedure:
Part 1: Preparation of Calcium Polysulfide (Lime-Sulfur) Slurry
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Slaking of Lime (if using CaO): Add a stoichiometric amount of calcium oxide to water in the reaction vessel. The mixture will exothermically react to form calcium hydroxide (slaked lime). For example, for a target of 11.7% Ca(OH)₂ solution, the appropriate amount of CaO and water would be calculated.[1]
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Addition of Sulfur: To the calcium hydroxide slurry, add elemental sulfur. A typical molar ratio of sulfur to calcium hydroxide is in the range of 3.6:1 to 4:1.[1][2]
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Heating and Reaction: Heat the mixture to 90-92°C with constant stirring.[1] Maintain this temperature for a period of 2 to 6 hours to ensure the complete reaction of sulfur to form the calcium polysulfide slurry.[2] The solution will turn a characteristic dark reddish-brown.[3]
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Cooling: After the reaction is complete, cool the lime-sulfur slurry to the desired oxidation temperature, typically between 55°C and 75°C.[4]
Part 2: Oxidation to Calcium Thiosulfate
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Introduction of Oxidant: Introduce oxygen gas or air into the cooled calcium polysulfide slurry through a gas dispersing tube while maintaining vigorous stirring. The reaction is exothermic, and cooling may be required to maintain the temperature in the optimal range.
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Controlled Oxidation: The oxidation process should be controlled to minimize the formation of byproducts. The reaction can be monitored by measuring the consumption of oxygen. The process is complete when oxygen consumption ceases.
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pH Adjustment: After the oxidation is complete, the pH of the solution can be adjusted to a range of 7-9.[3]
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Filtration: The resulting calcium thiosulfate solution contains solid byproducts, primarily calcium sulfite and calcium sulfate. These can be removed by filtration. The use of a flocculant and a filter aid like diatomaceous earth can improve filtration efficiency.[1]
-
Analysis: The final solution should be analyzed for its calcium thiosulfate concentration and the presence of impurities.
Continuous Process for Calcium Thiosulfate Synthesis
For larger-scale production, a continuous process using a series of continuous stirred tank reactors (CSTRs) is often employed.[4]
Equipment:
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A series of at least two CSTRs equipped with agitators, heating/cooling jackets, and gas inlets/outlets.
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Pumps for transferring solutions between reactors.
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Filtration unit.
Procedure:
-
Reactor 1 (Partial Oxidation): A calcium polysulfide slurry, prepared as in the batch process, is continuously fed into the first CSTR. Oxygen is introduced to partially oxidize the polysulfide to a mixture of calcium polysulfide and calcium thiosulfate. The temperature is maintained at about 70-95°C and the pressure at 15-80 psig.[4]
-
Reactor 2 (Further Oxidation): The solution from the first reactor is then transferred to a second CSTR where further oxidation takes place under similar temperature and pressure conditions to convert the remaining polysulfide to calcium thiosulfate.[4]
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Recovery: The solution from the final reactor is then passed to a recovery stage, which includes filtration to remove solid byproducts.[4]
Quantitative Data
The yield and concentration of the final calcium thiosulfate solution are highly dependent on the reaction conditions. The following table summarizes quantitative data from various sources.
| Parameter | Value | Outcome/Observation | Reference |
| Lime-Sulfur Formation | |||
| Ca(OH)₂ Concentration | 11.7% | Can produce a ~24% calcium thiosulfate solution. | [1] |
| S:Ca(OH)₂ Molar Ratio | 3.6:1 to 4:1 | Optimal for lime-sulfur formation. | [1][2] |
| Reaction Temperature | 90-92°C | Optimum temperature for maximizing soluble Ca²⁺. Decomposition of CaS₂O₃ occurs above 97°C. | [1] |
| Reaction Time | 135-190 minutes | Time for Ca²⁺ concentration to stabilize. | [1] |
| Oxidation | |||
| Oxidation Temperature | < 75°C | Preferred to minimize byproduct formation. Significant CaSO₄ formation at 85°C. | [1] |
| Pressure | 15-80 psig | Increased pressure (e.g., to 80 psig) can decrease oxidation time by 70-75%. | [2] |
| Product & Byproducts | |||
| Byproduct Concentration | ~2% by weight | Can be achieved with appropriate process control. | [1] |
| Final Product | ~29% CaS₂O₃ solution | Can be achieved with higher concentrations of lime slurry. | [1] |
Experimental Workflow and Logic Diagrams
The following diagrams illustrate the experimental workflow for the batch synthesis of calcium thiosulfate.
Figure 2: Experimental workflow for the batch synthesis of calcium thiosulfate.
Analytical Methods for Product Characterization
Accurate quantification of calcium thiosulfate and potential byproducts is essential for process optimization and quality control.
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Iodometric Titration: A classic and reliable method for determining the concentration of thiosulfate. The thiosulfate solution is titrated with a standardized iodine solution, and the endpoint is detected using a starch indicator.
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High-Performance Liquid Chromatography (HPLC): HPLC can be used for the separation and quantification of thiosulfate, sulfite, and sulfate ions in the product solution, providing a more detailed analysis of the product purity.
-
Gravimetric Analysis: The concentration of sulfate can be determined by precipitation as barium sulfate and subsequent gravimetric analysis.
Conclusion
The synthesis of calcium thiosulfate by the oxidation of calcium polysulfide is a robust and economically viable method. This guide has provided a detailed overview of the process, including the fundamental chemistry, comprehensive experimental protocols for both batch and continuous production, and key quantitative data. By carefully controlling reaction parameters such as temperature, pressure, and reactant ratios, a high-purity, concentrated solution of calcium thiosulfate can be efficiently produced. The provided diagrams and analytical methods serve as valuable tools for researchers and professionals in the development and optimization of this important chemical synthesis.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. Process for preparation of calcium thiosulfate liquid solution from lime, sulfur, and sulfur dioxide - Eureka | Patsnap [eureka.patsnap.com]
- 3. US6984368B2 - Process for preparing calcium thiosulfate solution - Google Patents [patents.google.com]
- 4. AU2018236882B1 - Continuous process for preparation of calcium thiosulfate liquid solution - Google Patents [patents.google.com]
